Cas no 70648-81-6 (2-{2-(3,4-Dichloroanilino)-2-OxoethylSulfanyl}Acetic Acid)

• Product Name: 2-{2-(3,4-Dichloroanilino)-2-OxoethylSulfanyl}Acetic Acid
• CAS No: 70648-81-6
• MF: C₁₀H₉Cl₂NO₃S
• MW: 294.154359579086
• CID: 1745523
• PubChem ID: 737676
• Update Time: 2025-04-21

2-{2-(3,4-Dichloroanilino)-2-OxoethylSulfanyl}Acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanylacetic acid
• 2-{[2-(3,4-dichloroanilino)-2-oxoethyl]sulfanyl}acetic acid
• AC1LEKUO
• Oprea1_179236
• CTK7G5067
• MolPort-002-344-959
• 3H-519S
• AG-A-35013
• AG-B-01133
• 2-([2-(3,4-DICHLOROANILINO)-2-OXOETHYL]SULFANYL)ACETIC ACID
• 2-{[2-(3,4-DICHLOROANILINO)-2-OXOETHYL]-SULFANYL}ACETIC ACID
• 70648-81-6
• ({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid
• 2-({[(3,4-dichlorophenyl)carbamoyl]methyl}sulfanyl)acetic acid
• 2-((2-((3,4-Dichlorophenyl)amino)-2-oxoethyl)thio)acetic acid
• 2-((2-((3,4-Dichlorophenyl)amino)-2-oxoethyl)thio)aceticacid
• DTXSID70353277
• CS-0346378
• MFCD00202283
• AKOS001152117
• Z19691814
• 2-{2-(3,4-Dichloroanilino)-2-OxoethylSulfanyl}Acetic Acid

• MDL： MFCD00202283
• Inchi： 1S/C10H9Cl2NO3S/c11-7-2-1-6(3-8(7)12)13-9(14)4-17-5-10(15)16/h1-3H,4-5H2,(H,13,14)(H,15,16)
• InChI Key： SJOZNQARCZFTGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSCC(=O)O)=O)Cl

Computed Properties

• Exact Mass: 292.9680197g/mol
• Monoisotopic Mass: 292.9680197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Melting Point: 181-183°C

2-{2-(3,4-Dichloroanilino)-2-OxoethylSulfanyl}Acetic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides